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Compound of Interest

Compound Name: Mercury-204

Cat. No.: B1253938 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Mercury-204, a stable isotope of mercury. While not radioactive, Mercury-204 carries the

same significant chemical toxicity as elemental mercury and must be managed as hazardous

waste.

Mercury is a highly toxic element that can cause severe health effects if inhaled, ingested, or

absorbed through the skin.[1][2] It is a silver-colored liquid at room temperature and can

vaporize, creating a risk of inhalation exposure.[1][3] Long-term or repeated exposure can

cause damage to organs.[1] Furthermore, mercury is very toxic to aquatic life with long-lasting

effects.[1] Therefore, stringent adherence to disposal protocols is critical to protect both

laboratory personnel and the environment.

Key Properties of Mercury
A summary of the essential physical and chemical properties of mercury is provided in the table

below for easy reference during risk assessments and handling procedures.
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Property Value

Appearance Silver-colored liquid

Odor Odorless

Melting Point -38.87 °C / -38 °F

Boiling Point 356.72 °C / 674.1 °F

Vapor Pressure 0.002 mmHg @ 25 °C

Specific Gravity 13.59 (H2O=1)

Solubility in Water Insoluble

(Data sourced from various Safety Data Sheets[1][4])

Detailed Protocol for Handling and Disposal of
Mercury-204 Waste
This protocol outlines the necessary steps for the safe handling and disposal of small quantities

of Mercury-204 waste generated in a laboratory setting.

I. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All work with Mercury-204 should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize the risk of vapor

inhalation.[3][5]

Personal Protective Equipment:

Wear appropriate chemical-resistant gloves (check manufacturer's compatibility data).[3]

[6]

Wear a lab coat and safety glasses or goggles.[3][6]

In the event of a spill or when generating aerosols, respiratory protection may be required.

II. Waste Collection and Segregation:
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Designated Waste Container: Use a dedicated, clearly labeled, and sealed container for all

Mercury-204 waste.[7][8] The container should be shatterproof.[8]

Labeling: The container must be labeled as "Hazardous Waste: Mercury".[7]

Segregation: Do not mix mercury waste with other waste streams.[9]

III. Spill Clean-up Procedure:

Immediate Action: In case of a spill, evacuate the immediate area and ensure it is well-

ventilated.[4]

Containment: Use a mercury spill kit to contain and collect the spilled material.[3] Use an

index card or scraper to consolidate droplets.[7]

Collection: Use a pipette, syringe, or small hand-held vacuum pump to collect the mercury

pool. Small droplets can be picked up with adhesive tape.

Decontamination: For residual mercury, an absorbent powder that forms an amalgam can be

used.[3]

Waste Disposal: All materials used for the clean-up, including contaminated PPE, must be

placed in the designated mercury waste container.[7]

IV. Final Disposal:

Storage: Store the sealed mercury waste container in a cool, dry, and well-ventilated area,

away from incompatible substances.[1]

Professional Disposal: Arrange for the disposal of the mercury waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[8] Mercury waste must not be disposed of in regular trash or down the

drain.[9]

Mercury-204 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mercury-204 waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Mercury-204 waste.
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By adhering to these procedures, laboratories can effectively manage the risks associated with

Mercury-204 and ensure compliance with hazardous waste regulations, thereby fostering a

culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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